Cas no 55592-81-9 (1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate
• CAS No: 55592-81-9
• MF: C₁₉H₂₉N₃O₅
• MW: 379.450665235519
• CID: 6627162
• PubChem ID: 11047118
• Update Time: 2025-05-21

1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate
• SCHEMBL2801426
• Boc-Lys(Z)-NH2
• BOC-N-EPSILON-Z-L-LYSINAMIDE
• Benzyl tert-butyl (6-amino-6-oxohexane-1,5-diyl)(S)-dicarbamate
• 55592-81-9
• ((S)-5-(tert-butoxycarbonylamino)-5-(carbamoyl)pentyl)carbamic acid benzyl ester
• G72807
• ((S)-5-(tert-butoxycarbonylamino)-5-(carbamoyl)-pentyl)carbamic acid benzyl ester
• DAJHIUICHSIAAV-HNNXBMFYSA-N

• Inchi： 1S/C19H29N3O5/c1-19(2,3)27-18(25)22-15(16(20)23)11-7-8-12-21-17(24)26-13-14-9-5-4-6-10-14/h4-6,9-10,15H,7-8,11-13H2,1-3H3,(H2,20,23)(H,21,24)(H,22,25)/t15-/m0/s1
• InChI Key： DAJHIUICHSIAAV-HNNXBMFYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(N)=O)CCCCNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 379.21072103g/mol
• Monoisotopic Mass: 379.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Melting Point: 143.5-144.0 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 609.9±55.0 °C(Predicted)
• pka: 11.33±0.46(Predicted)

Additional information on 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate

Recent Advances in the Study of 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate (CAS: 55592-81-9)

The compound 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate (CAS: 55592-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and protease inhibitors. Recent studies have explored its potential applications in drug development, particularly in targeting enzymes involved in inflammatory and neurodegenerative diseases.

One of the key findings from the latest research is the compound's role as a protected amino acid derivative, which facilitates the synthesis of complex peptides with enhanced stability and bioavailability. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. These studies underscore the importance of 55592-81-9 in the development of next-generation peptide therapeutics.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a scaffold for designing novel enzyme inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,1-Dimethylethyl N-[(1S)-1-(aminocarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]carbamate exhibit selective inhibition of cathepsin B, a protease implicated in cancer metastasis and inflammatory disorders. This discovery opens new avenues for the development of targeted therapies with reduced off-target effects.

Further research has also explored the pharmacokinetic properties of this compound. A recent preclinical study revealed that the tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protecting groups in the molecule contribute to its improved metabolic stability, making it a promising candidate for oral drug formulations. These findings are particularly relevant for the design of peptide-based drugs, which often face challenges related to poor absorption and rapid degradation in vivo.

Looking ahead, the scientific community anticipates that ongoing research will further elucidate the therapeutic potential of 55592-81-9 and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As such, this compound represents a valuable tool for advancing the field of chemical biology and addressing unmet medical needs.